Cas no 2549042-67-1 (9-methyl-6-[4-(2-phenylethyl)piperazin-1-yl]-9H-purine)

• Product Name: 9-methyl-6-[4-(2-phenylethyl)piperazin-1-yl]-9H-purine
• CAS No: 2549042-67-1
• MF: C₁₈H₂₂N₆
• MW: 322.407482624054
• CID: 5314537
• PubChem ID: 154853569
• Update Time: 2025-09-28

9-methyl-6-[4-(2-phenylethyl)piperazin-1-yl]-9H-purine Chemical and Physical Properties

Names and Identifiers

• AKOS040730671
• 9-methyl-6-[4-(2-phenylethyl)piperazin-1-yl]-9H-purine
• 2549042-67-1
• F6791-3456

• Inchi： 1S/C18H22N6/c1-22-14-21-16-17(22)19-13-20-18(16)24-11-9-23(10-12-24)8-7-15-5-3-2-4-6-15/h2-6,13-14H,7-12H2,1H3
• InChI Key： RUJPRPDKANMAPT-UHFFFAOYSA-N
• SMILES： N1(CCC2C=CC=CC=2)CCN(C2C3=C(N=CN=2)N(C)C=N3)CC1

Computed Properties

• Exact Mass: 322.19059473g/mol
• Monoisotopic Mass: 322.19059473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1Ų

Additional information on 9-methyl-6-[4-(2-phenylethyl)piperazin-1-yl]-9H-purine

Recent Advances in the Study of 9-methyl-6-[4-(2-phenylethyl)piperazin-1-yl]-9H-purine (CAS: 2549042-67-1)

The compound 9-methyl-6-[4-(2-phenylethyl)piperazin-1-yl]-9H-purine (CAS: 2549042-67-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This purine derivative, characterized by its unique structural modifications, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of 9-methyl-6-[4-(2-phenylethyl)piperazin-1-yl]-9H-purine to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes, which are implicated in various cancers and inflammatory diseases. The study employed molecular docking and in vitro assays to validate its binding affinity and selectivity, suggesting its potential as a kinase inhibitor.

Another significant development is the exploration of this compound's role in modulating neurotransmitter systems. Preliminary findings from a 2024 study in Neuropharmacology indicate that 9-methyl-6-[4-(2-phenylethyl)piperazin-1-yl]-9H-purine may interact with dopamine and serotonin receptors, offering a novel approach for treating neurological disorders such as Parkinson's disease and depression. The study utilized radioligand binding assays and behavioral models to substantiate these claims.

In addition to its therapeutic potential, recent advancements in the scalable synthesis of 9-methyl-6-[4-(2-phenylethyl)piperazin-1-yl]-9H-purine have been reported. A team of researchers developed a more efficient synthetic route, reducing the number of steps and improving yield, as detailed in Organic Process Research & Development (2023). This innovation is critical for facilitating further preclinical and clinical studies.

Despite these promising findings, challenges remain, including the need for comprehensive toxicity profiling and in vivo efficacy studies. Future research directions may focus on structural analogs to optimize pharmacokinetic properties and minimize off-target effects. The ongoing investigations into 9-methyl-6-[4-(2-phenylethyl)piperazin-1-yl]-9H-purine underscore its potential as a versatile scaffold in drug discovery.